Cas no 845962-05-2 (Furo[4,3,2-de][1]benzopyran,5a,6,7,8-tetrahydro-3-methyl-)

Furo[4,3,2-de][1]benzopyran,5a,6,7,8-tetrahydro-3-methyl- structure
845962-05-2 structure
Product name:Furo[4,3,2-de][1]benzopyran,5a,6,7,8-tetrahydro-3-methyl-
CAS No:845962-05-2
MF:C11H12O2
MW:176.21178
CID:716400
PubChem ID:45098179

Furo[4,3,2-de][1]benzopyran,5a,6,7,8-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Furo[4,3,2-de][1]benzopyran,5a,6,7,8-tetrahydro-3-methyl-
    • Furo[4,3,2-de][1]benzopyran, 5a,6,7,8-tetrahydro-3-methyl- (9CI)
    • Furo[4,3,2-de][1]benzopyran,5a,6,7,8-tetrahydro-3-methyl-(9ci)
    • 845962-05-2
    • Inchi: InChI=1S/C11H12O2/c1-7-5-12-9-3-2-4-10-11(9)8(7)6-13-10/h5-6,9H,2-4H2,1H3
    • InChI Key: VMKWOGWTCXYGOS-UHFFFAOYSA-N
    • SMILES: CC1=COC2CCCC3=C2C1=CO3

Computed Properties

  • Exact Mass: 176.084
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.4A^2
  • XLogP3: 1.8

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